Cas no 34618-56-9 (2-thioxo-1,2,3,5,6,7,8,9-octahydro-4H-cyclohepta[d]pyrimidin-4-one)

• Product Name: 2-thioxo-1,2,3,5,6,7,8,9-octahydro-4H-cyclohepta[d]pyrimidin-4-one
• CAS No: 34618-56-9
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 1464706
• PubChem ID: 3032914
• Update Time: 2025-04-20

2-thioxo-1,2,3,5,6,7,8,9-octahydro-4H-cyclohepta[d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-thioxo-1,2,3,5,6,7,8,9-octahydro-4H-cyclohepta[d]pyrimidin-4-one
• 2-sulfanylidene-1,5,6,7,8,9-hexahydrocyclohepta[d]pyrimidin-4-one
• AKOS015050772
• 4H-CYCLOHEPTAPYRIMIDIN-4-ONE, 3,5,6,7,8,9-HEXAHYDRO-2-MERCAPTO-
• DTXSID00188190
• 3,5,6,7,8,9-Hexahydro-2-mercapto-4H-cycloheptapyrimidin-4-one
• 34618-56-9

• Inchi： 1S/C9H12N2OS/c12-8-6-4-2-1-3-5-7(6)10-9(13)11-8/h1-5H2,(H2,10,11,12,13)
• InChI Key： XEQFFMYQZILAPT-UHFFFAOYSA-N
• SMILES： S=C1NC(C2=C(CCCCC2)N1)=O

Computed Properties

• Exact Mass: 196.06716
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 41.13